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Compound of Interest

Compound Name: Boc-L-Lys(N3)-OH

Cat. No.: B558275 Get Quote

This technical guide provides an in-depth overview of Nα-Boc-L-lysine azide (Boc-L-Lys(N3)-
OH), a crucial building block for researchers, scientists, and professionals in drug development.

This document outlines its chemical properties, provides a detailed experimental protocol for its

use in solid-phase peptide synthesis (SPPS), and illustrates a key reaction pathway.

Core Properties of Boc-L-Lys(N3)-OH
Boc-L-Lys(N3)-OH is a derivative of the amino acid L-lysine, where the side-chain (ε) amino

group is functionalized with an azide group, and the alpha (α) amino group is protected by a

tert-butyloxycarbonyl (Boc) group. This modification allows for the site-specific introduction of

an azide moiety into a peptide sequence, which can then be used for various bioconjugation

strategies, most notably "click chemistry."

Property Value

CAS Number 846549-33-5[1]

Molecular Formula C11H20N4O4[1][2][3]

Molecular Weight 272.31 g/mol [2][4]

Experimental Protocol: Incorporation of Boc-L-
Lys(N3)-OH into Peptides via Solid-Phase Peptide
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Synthesis (SPPS)
The following protocol details the manual procedure for incorporating a Boc-L-Lys(N3)-OH
residue into a peptide chain using a standard solid-phase peptide synthesis methodology on a

resin support.

Materials:

Pre-loaded resin (e.g., Wang or Rink Amide resin)

Boc-L-Lys(N3)-OH

Deprotection solution: 20% (v/v) piperidine in dimethylformamide (DMF)

Coupling reagents:

HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

HOBt (Hydroxybenzotriazole)

DIPEA (N,N-Diisopropylethylamine)

Solvents:

Dimethylformamide (DMF)

Dichloromethane (DCM)

Methanol (MeOH)

Washing solutions: DMF, DCM, MeOH

Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane

(TIS))

Procedure:

Resin Swelling: Swell the resin in DMF for 30 minutes in a reaction vessel.
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Boc Deprotection:

Drain the DMF.

Add the deprotection solution to the resin and agitate for 20 minutes.

Drain the solution and repeat the deprotection step for another 5 minutes.

Wash the resin thoroughly with DMF (3 times), DCM (3 times), and DMF (3 times).

Coupling of Boc-L-Lys(N3)-OH:

In a separate vial, dissolve Boc-L-Lys(N3)-OH (3 equivalents relative to resin loading),

HBTU (2.9 eq.), and HOBt (3 eq.) in a minimal amount of DMF.

Add DIPEA (6 eq.) to the activation mixture and vortex for 2 minutes.

Add the activated amino acid solution to the deprotected resin.

Agitate the reaction vessel for 2-4 hours at room temperature.

To monitor the reaction completion, perform a Kaiser test. A negative result (yellow beads)

indicates a complete coupling.

Washing:

Drain the coupling solution.

Wash the resin with DMF (3 times), DCM (3 times), and MeOH (3 times) to remove any

unreacted reagents and byproducts.

Chain Elongation: Repeat steps 2-4 for each subsequent amino acid to be added to the

peptide sequence.

Final Deprotection: Once the peptide synthesis is complete, perform a final Boc deprotection

(Step 2).

Cleavage and Deprotection:
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Wash the resin with DCM and dry under vacuum.

Add the cleavage cocktail to the resin and incubate for 2-3 hours at room temperature.

Filter the resin and collect the filtrate containing the cleaved peptide.

Precipitate the peptide by adding cold diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet.

Post-Synthesis Modification: Staudinger Reduction
The azide group on the lysine side chain can be selectively reduced to a primary amine using

the Staudinger reduction. This allows for subsequent labeling or modification at this specific

site.

Experimental Workflow: SPPS and Staudinger Reduction
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Caption: Workflow for peptide synthesis with Boc-L-Lys(N3)-OH and subsequent reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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